Cas no 106917-60-6 (1,3-Benzenediamine,N3-(1,1-dimethylethyl)-4-methyl-)

• Product Name: 1,3-Benzenediamine,N3-(1,1-dimethylethyl)-4-methyl-
• CAS No: 106917-60-6
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 197555
• PubChem ID: 86269
• Update Time: 2025-04-19

1,3-Benzenediamine,N3-(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,N3-(1,1-dimethylethyl)-4-methyl-
• 3-N-tert-butyl-4-methylbenzene-1,3-diamine
• 1,3-benzenediamine, N~3~-(1,1-dimethylethyl)-4-methyl-
• 2-N-tert-Butyl-2,4-toluenediamine
• N~3~-tert-Butyl-4-methylbenzene-1,3-diamine
• SCHEMBL9750979
• AKOS011882296
• DTXSID0073035
• 1,3-Benzenediamine, N3-(1,1-dimethylethyl)-4-methyl-
• 106917-60-6

• Inchi： 1S/C11H18N2/c1-8-5-6-9(12)7-10(8)13-11(2,3)4/h5-7,13H,12H2,1-4H3
• InChI Key： LQIOQITTZDEHKW-UHFFFAOYSA-N
• SMILES： N(C1C=C(C=CC=1C)N)C(C)(C)C

Computed Properties

• Exact Mass: 178.14714
• Monoisotopic Mass: 178.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.007
• Boiling Point: 315.2°Cat760mmHg
• Flash Point: 168.7°C
• Refractive Index: 1.578
• PSA: 38.05
• LogP: 3.44180